Cas no 765912-47-8 (Benzenamine, 4-(3-isoxazolyl)- (9CI))
765912-47-8 structure
Product Name:Benzenamine, 4-(3-isoxazolyl)- (9CI)
CAS No:765912-47-8
MF:C9H8N2O
MW:160.17262172699
CID:982791
PubChem ID:23118576
Update Time:2025-04-20
Benzenamine, 4-(3-isoxazolyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-(3-isoxazolyl)- (9CI)
- 4-(1,2-oxazol-3-yl)aniline
- 4-isoxazol-3-yl-aniline
- NNSATYYVVBPNRH-UHFFFAOYSA-N
- 765912-47-8
- SCHEMBL390107
- 4-Isoxazol-3-ylphenylamine
- 4-(isoxazol-3-yl)aniline
- 4-(3-ISOXAZOLYL)ANILINE
- DTXSID30630778
- AKOS015921229
- 4-isoxazol-3-ylaniline
- CS-0283998
- EN300-705988
- DB-295417
- STL415205
-
- Inchi: 1S/C9H8N2O/c10-8-3-1-7(2-4-8)9-5-6-12-11-9/h1-6H,10H2
- InChI Key: NNSATYYVVBPNRH-UHFFFAOYSA-N
- SMILES: O1C=CC(C2C=CC(=CC=2)N)=N1
Computed Properties
- Exact Mass: 160.063662883g/mol
- Monoisotopic Mass: 160.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52Ų
Benzenamine, 4-(3-isoxazolyl)- (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525124-1g |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 1g |
$350 | 2023-01-07 | |
| Crysdot LLC | CD11060327-1g |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 1g |
$381 | 2024-07-18 | |
| Crysdot LLC | CD11060327-5g |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 5g |
$967 | 2024-07-18 | |
| Crysdot LLC | CD11060327-10g |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 10g |
$1583 | 2024-07-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354668-50mg |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 50mg |
¥11158.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354668-100mg |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 100mg |
¥10022.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354668-250mg |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 250mg |
¥11343.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354668-500mg |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 500mg |
¥12770.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354668-1g |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 1g |
¥14256.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1354668-2.5g |
4-(Isoxazol-3-yl)aniline |
765912-47-8 | 97% | 2.5g |
¥26056.00 | 2024-07-28 |
Benzenamine, 4-(3-isoxazolyl)- (9CI) Related Literature
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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